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This guide provides a comprehensive statistical analysis of Pritelivir's efficacy in clinical trials

for the treatment of Herpes Simplex Virus (HSV) infections. The data presented herein is

intended to offer an objective comparison of Pritelivir's performance against other antiviral

agents, supported by experimental data from key clinical studies.

Executive Summary
Pritelivir, a first-in-class helicase-primase inhibitor, has demonstrated significant efficacy in

reducing viral shedding, lesion occurrence, and promoting lesion healing in patients with genital

HSV-2 and in immunocompromised patients with refractory HSV infections.[1][2][3] Clinical trial

data consistently indicates that Pritelivir is not only effective but, in some key measures,

superior to the current standard-of-care, valacyclovir.[3][4][5] Its novel mechanism of action,

which is independent of viral thymidine kinase, makes it a promising therapeutic option for

infections resistant to nucleoside analogues like acyclovir.[6][7][8]

Comparative Efficacy Data
The following tables summarize the key quantitative outcomes from pivotal clinical trials

involving Pritelivir, offering a direct comparison with valacyclovir and placebo.
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Table 1: Efficacy in Immunocompetent Adults with
Recurrent Genital HSV-2 (Phase 2 Trial)

Efficacy
Endpoint

Pritelivir (100
mg daily)

Valacyclovir
(500 mg daily)

Relative Risk
(RR) [95% CI]

P-value

Genital HSV

Shedding
2.4% of swabs 5.3% of swabs

0.42 [0.21 to

0.82]
0.01[2]

Days with

Genital Lesions
1.9% of days 3.9% of days

0.40 [0.17 to

0.96]
0.04[2]

Days with Pain 4.0% of days 6.7% of days - -[4]

Mean HSV

Quantity (in

positive swabs)

3.2 log10

copies/mL

3.7 log10

copies/mL
- 0.83[2]

Shedding

Episodes per

person-month

1.3 1.6
0.80 [0.52 to

1.22]
0.29[2]

Table 2: Efficacy in Immunocompetent Adults with
Genital HSV-2 (Dose-Ranging Study vs. Placebo)

Efficacy Endpoint
Pritelivir (75 mg
daily)

Placebo
Relative Risk (RR)
[95% CI]

Viral Shedding 2.1% of days 16.6% of days 0.13 [0.04 to 0.38][9]

Days with Genital

Lesions
- - 0.13 [0.02 to 0.70][9]

Table 3: Efficacy in Immunocompromised Patients with
Refractory HSV Infections (PRIOH-1 Phase 3 Trial)
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Efficacy Endpoint Pritelivir Standard of Care* P-value

Superiority in Lesion

Healing (up to 28

days)

Statistically Superior - 0.0047[1][7][10]

Superiority in Lesion

Healing (up to 42

days)

Statistically Superior - <0.0001[1][7][10]

Lesion Healing within

28 days (Phase 2

data)

93% of patients
57% of patients

(Foscarnet)
-[11]

*Standard of Care included investigator's choice of foscarnet, cidofovir, compounded topical

cidofovir, or imiquimod.[1][10]

Experimental Protocols
Phase 2 Crossover Trial: Pritelivir vs. Valacyclovir

Objective: To compare the efficacy of pritelivir with valacyclovir for the suppression of genital

HSV-2 infection.[2][4]

Design: A randomized, double-blind, crossover clinical trial.[2][5]

Participants: 91 healthy adults with 4 to 9 annual genital HSV-2 recurrences.[2][12]

Interventions: Participants received daily oral doses of 100 mg of pritelivir and 500 mg of

valacyclovir, each for a 28-day period, separated by a 28-day washout period.[2][13]

Data Collection: Participants collected genital swabs four times daily for HSV polymerase

chain reaction (PCR) testing.[2][4]

Primary Endpoint: The primary outcome was the within-participant genital HSV shedding

rate, comparing the percentage of HSV-positive swabs during pritelivir treatment to that

during valacyclovir treatment.[2]
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Secondary Endpoints: Included the quantity of HSV in positive swabs, the frequency of

genital lesions, and the number of shedding episodes.[2]

PRIOH-1 Phase 3 Trial: Pritelivir in Immunocompromised
Patients

Objective: To evaluate the efficacy and safety of pritelivir compared to standard-of-care

treatments in immunocompromised patients with refractory HSV infections.[7][10]

Design: An open-label, comparative, multicenter trial.[1][10]

Participants: 158 immunocompromised patients with refractory HSV infections, with or

without resistance to existing antivirals.[1][10][14]

Interventions:

Pritelivir Arm: All patients treated with pritelivir received a 400 mg loading dose on the first

day, followed by a 100 mg daily dose until all lesions were healed.[1][7][14]

Standard of Care Arm: Investigator's choice of foscarnet, cidofovir, compounded topical

cidofovir, or imiquimod.[10][14]

Primary Endpoint: The primary endpoint was the superiority of pritelivir in lesion healing

compared to standard-of-care treatments up to 28 days.[1][7][10]

Visualizations
Mechanism of Action: Pritelivir vs. Nucleoside
Analogues
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Caption: Mechanism of action of Pritelivir compared to nucleoside analogues.

Clinical Trial Workflow: Phase 2 Crossover Study
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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